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Compound of Interest

Compound Name: Boc-N-Me-Phe-OH

Cat. No.: B558134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-tert-Butoxycarbonyl-N-methyl-L-phenylalanine (Boc-N-Me-Phe-OH) is a crucial building

block in peptide synthesis and drug discovery. Its purity and stability are paramount for the

successful synthesis of complex peptides and the integrity of research outcomes. This

technical guide provides a comprehensive overview of the stability profile of Boc-N-Me-Phe-
OH, recommended storage conditions, and experimental protocols for stability assessment.

Core Properties of Boc-N-Me-Phe-OH
Property Value

Molecular Formula C₁₅H₂₁NO₄

Molecular Weight 279.33 g/mol [1]

CAS Number 37553-65-4[2]

Appearance White to off-white solid/powder[2]

Purity Typically >98% (HPLC)

Recommended Storage Conditions
The stability of Boc-N-Me-Phe-OH is highly dependent on the storage conditions. Proper

storage is essential to prevent degradation and maintain the integrity of the compound over

time.
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Solid Form
For long-term storage, Boc-N-Me-Phe-OH in its solid, powdered form should be stored in a

tightly sealed container in a cool, dry, and well-ventilated place. Specific temperature

recommendations are as follows:

Storage Temperature Duration

-20°C 3 years

4°C 2 years

In Solvent
When dissolved in a solvent, the stability of Boc-N-Me-Phe-OH is reduced. It is advisable to

prepare solutions fresh. If storage of a stock solution is necessary, it should be aliquoted to

avoid repeated freeze-thaw cycles and stored at low temperatures.

Storage Temperature Duration

-80°C 6 months

-20°C 1 month

A common solvent for creating stock solutions is DMSO.

Stability Profile and Degradation
While specific, comprehensive stability data for Boc-N-Me-Phe-OH is not extensively

published, the stability of Boc-protected amino acids is generally well-understood. The tert-

butoxycarbonyl (Boc) protecting group is known to be labile under acidic conditions.

Potential degradation pathways for Boc-N-Me-Phe-OH under various stress conditions include:

Acid Hydrolysis: The Boc group can be cleaved under acidic conditions, yielding N-methyl-L-

phenylalanine and gaseous byproducts.

Thermal Degradation: Elevated temperatures can lead to the decomposition of the molecule.
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Oxidative Degradation: Strong oxidizing agents can potentially modify the phenylalanine side

chain or other parts of the molecule.

Photostability: Exposure to high-intensity light, particularly UV radiation, may induce

degradation.

The following diagram illustrates a logical workflow for assessing the stability of Boc-N-Me-
Phe-OH.
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Sample Preparation

Forced Degradation Studies

Analysis

Outcome

Prepare Boc-N-Me-Phe-OH Samples
(Solid and in Solution)

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂)

Thermal Stress
(e.g., 80°C)

Photostability
(Light Exposure)

Stability-Indicating HPLC Analysis
(Purity Assessment and Degradant Profiling)

Determine Degradation Pathways
and Stability Profile
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Degradation Pathways

Degradation Products

Boc-N-Me-Phe-OH

Decarboxylation Product

Heat/Light
N-Me-Phe-OH

(Loss of Boc group)

Acid/Heat

Oxidized Phenyl Ring ProductsOxidizing Agents

Other Impurities
Various Stressors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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